Cas no 2114321-97-8 (2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid
• CAS No: 2114321-97-8
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 6429026
• PubChem ID: 90116120
• Update Time: 2025-06-07

2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid
• EN300-1299410
• 2-{[(benzyloxy)carbonyl]amino}-6,6,6-trifluorohexanoic acid
• SCHEMBL15666216
• 2114321-97-8

• Inchi： 1S/C14H16F3NO4/c15-14(16,17)8-4-7-11(12(19)20)18-13(21)22-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,18,21)(H,19,20)
• InChI Key： OITIIOQFLIFROA-UHFFFAOYSA-N
• SMILES： FC(CCCC(C(=O)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid (CAS No. 2114321-97-8)

2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid, identified by its Chemical Abstracts Service number CAS No. 2114321-97-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and an amide-like functional moiety, which contributes to its unique chemical properties and potential biological activities. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the context of drug discovery and medicinal chemistry.

The molecular structure of 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid consists of a six-carbon chain substituted with three fluorine atoms at the terminal position, an amide bond connecting the carboxylic acid group to an amino group, and a benzyl ester moiety attached to the amine nitrogen. This configuration imparts both lipophilicity and metabolic stability, making it an attractive candidate for further derivatization and functionalization. The trifluoromethyl group, in particular, is known to enhance the binding affinity of molecules to biological targets, a phenomenon often exploited in the design of pharmacophores.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced physicochemical properties, such as improved bioavailability and resistance to metabolic degradation. 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid exemplifies this trend, as its trifluoromethyl-substituted backbone offers a promising scaffold for developing novel therapeutic agents. Studies have demonstrated that fluorinated analogs can exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts, making them particularly appealing for drug development.

The benzyl ester group in 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid serves as a versatile handle for further chemical modifications. This functionality can be readily hydrolyzed under mild acidic or basic conditions to yield the corresponding free carboxylic acid or amine derivative. Such transformations are crucial in medicinal chemistry for optimizing lead compounds during the hit-to-drug development process. The ability to easily modify this compound allows researchers to explore diverse structural variations and assess their biological efficacy.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid is its potential application in the synthesis of peptide mimetics and protease inhibitors. The amide bond mimics peptide bonds while offering greater chemical stability under physiological conditions. This property is particularly valuable in drug design, where maintaining structural integrity over time is essential for therapeutic efficacy. Furthermore, the trifluoromethyl group can influence conformational preferences and electronic properties of the molecule, further enhancing its interaction with biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies using compounds like 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid. These techniques allow researchers to predict binding affinities and identify potential drug candidates with high precision before conducting costly wet-lab experiments. The combination of experimental synthesis and computational modeling has accelerated the discovery pipeline for new therapeutic agents.

The role of fluorine atoms in modulating pharmacological properties is well-documented in the literature. For instance, studies have shown that fluorinated compounds can exhibit increased metabolic stability by resisting hydrolysis by enzymes such as cytidine deaminases. Additionally, the electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing partial positive charges on adjacent atoms. These effects make 2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid a compelling candidate for further exploration in medicinal chemistry.

In conclusion,2-{(benzyloxy)carbonylamino}-6,6,6-trifluorohexanoic acid (CAS No. 2114321-97-8) represents a promising building block for pharmaceutical research with unique structural features that offer both chemical versatility and biological relevance. Its incorporation into more complex molecular architectures holds significant potential for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain at the forefront of drug discovery efforts.